Cas no 1248377-47-0 (N-(4-chloro-3-fluorophenyl)methylcyclopropanamine)
N-(4-chloro-3-fluorophenyl)methylcyclopropanamine Chemical and Physical Properties
Names and Identifiers
-
- N-[(4-chloro-3-fluorophenyl)methyl]cyclopropanamine
- N-(4-chloro-3-fluorophenyl)methylcyclopropanamine
-
- Inchi: 1S/C10H11ClFN/c11-9-4-1-7(5-10(9)12)6-13-8-2-3-8/h1,4-5,8,13H,2-3,6H2
- InChI Key: WLSBVGBAIBNIRD-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1F)CNC1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 172
- XLogP3: 2.6
- Topological Polar Surface Area: 12
N-(4-chloro-3-fluorophenyl)methylcyclopropanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-168199-0.05g |
N-[(4-chloro-3-fluorophenyl)methyl]cyclopropanamine |
1248377-47-0 | 0.05g |
$348.0 | 2023-09-20 | ||
| Enamine | EN300-168199-0.1g |
N-[(4-chloro-3-fluorophenyl)methyl]cyclopropanamine |
1248377-47-0 | 0.1g |
$364.0 | 2023-09-20 | ||
| Enamine | EN300-168199-0.25g |
N-[(4-chloro-3-fluorophenyl)methyl]cyclopropanamine |
1248377-47-0 | 0.25g |
$381.0 | 2023-09-20 | ||
| Enamine | EN300-168199-0.5g |
N-[(4-chloro-3-fluorophenyl)methyl]cyclopropanamine |
1248377-47-0 | 0.5g |
$397.0 | 2023-09-20 | ||
| Enamine | EN300-168199-1.0g |
N-[(4-chloro-3-fluorophenyl)methyl]cyclopropanamine |
1248377-47-0 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-168199-2.5g |
N-[(4-chloro-3-fluorophenyl)methyl]cyclopropanamine |
1248377-47-0 | 2.5g |
$810.0 | 2023-09-20 | ||
| Enamine | EN300-168199-5.0g |
N-[(4-chloro-3-fluorophenyl)methyl]cyclopropanamine |
1248377-47-0 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-168199-10.0g |
N-[(4-chloro-3-fluorophenyl)methyl]cyclopropanamine |
1248377-47-0 | 10g |
$3131.0 | 2023-06-08 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00966721-1g |
N-[(4-Chloro-3-fluorophenyl)methyl]cyclopropanamine |
1248377-47-0 | 95% | 1g |
¥3220.0 | 2023-04-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00966721-5g |
N-[(4-Chloro-3-fluorophenyl)methyl]cyclopropanamine |
1248377-47-0 | 95% | 5g |
¥9352.0 | 2023-04-04 |
N-(4-chloro-3-fluorophenyl)methylcyclopropanamine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on N-(4-chloro-3-fluorophenyl)methylcyclopropanamine
Comprehensive Overview of N-(4-chloro-3-fluorophenyl)methylcyclopropanamine (CAS 1248377-47-0)
N-(4-chloro-3-fluorophenyl)methylcyclopropanamine (CAS 1248377-47-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropanamine backbone and halogenated phenyl group, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioactivity or stability.
The growing demand for halogenated aromatic amines in modern chemistry has propelled studies on compounds like N-(4-chloro-3-fluorophenyl)methylcyclopropanamine. Its CAS number 1248377-47-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Recent trends highlight its relevance in small-molecule drug development, where its scaffold is leveraged to target specific enzymes or receptors.
One of the most searched questions related to this compound is: "What are the synthetic routes for N-(4-chloro-3-fluorophenyl)methylcyclopropanamine?" Synthetic chemists often employ cross-coupling reactions or reductive amination techniques to assemble its structure efficiently. Another hot topic is its potential role in central nervous system (CNS) therapeutics, given the cyclopropylamine moiety's ability to modulate neurotransmitter activity.
From an industrial perspective, CAS 1248377-47-0 is frequently discussed in forums focusing on high-value chemical intermediates. Its stability under various pH conditions makes it suitable for scale-up production, a key concern for manufacturers. Environmental sustainability is another trending angle, with researchers investigating green chemistry approaches to synthesize this compound without hazardous byproducts.
Analytical methods for N-(4-chloro-3-fluorophenyl)methylcyclopropanamine typically involve HPLC, NMR, and mass spectrometry to ensure purity and structural confirmation. The compound's logP value and solubility profile are also critical parameters for formulation scientists, as these properties influence its bioavailability in potential applications.
In summary, N-(4-chloro-3-fluorophenyl)methylcyclopropanamine (CAS 1248377-47-0) represents a compelling case study in the intersection of medicinal chemistry and industrial innovation. Its multifaceted utility continues to inspire research across academic and corporate laboratories, addressing both scientific curiosity and practical challenges in modern chemistry.
1248377-47-0 (N-(4-chloro-3-fluorophenyl)methylcyclopropanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)